Cas no 16491-56-8 (2-Butenoic acid,2-methylpentyl ester)

• Product Name: 2-Butenoic acid,2-methylpentyl ester
• CAS No: 16491-56-8
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 160159
• PubChem ID: 5383732
• Update Time: 2025-04-19

2-Butenoic acid,2-methylpentyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methylpentyl ester
• 2-methylpentyl (Z)-but-2-enoate
• AC1NTLW4
• NSC190955
• NSC-190955
• DTXSID90419425
• 16491-56-8

• Inchi： 1S/C10H18O2/c1-4-6-9(3)8-12-10(11)7-5-2/h5,7,9H,4,6,8H2,1-3H3/b7-5-
• InChI Key： QVOUEQIWOAXABY-ALCCZGGFSA-N
• SMILES： O(C(/C=C\C)=O)CC(C)CCC

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.891
• Boiling Point: 210.1°Cat760mmHg
• Flash Point: 88.2°C
• Refractive Index: 1.438
• PSA: 26.3
• LogP: 2.54190